Cas no 1373219-02-3 (cis-Octahydro-isoindol-5-ol hydrochloride)

• Product Name: cis-Octahydro-isoindol-5-ol hydrochloride
• CAS No: 1373219-02-3
• MF: C₈H₁₆ClNO
• MW: 177.6717
• MDL: MFCD22201119
• CID: 4765605
• Update Time: 2026-02-26

cis-Octahydro-isoindol-5-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-Octahydro-isoindol-5-ol hydrochloride

• MDL： MFCD22201119
• Inchi： 1S/C8H15NO.ClH/c10-8-2-1-6-4-9-5-7(6)3-8;/h6-10H,1-5H2;1H/t6-,7+,8?;/m0./s1
• InChI Key： RQZXEQGQTRITTG-GZVYQWMRSA-N
• SMILES： Cl[H].O([H])C1([H])C([H])([H])C([H])([H])[C@@]2([H])C([H])([H])N([H])C([H])([H])[C@@]2([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 32.299

Additional information on cis-Octahydro-isoindol-5-ol hydrochloride

Research Update on cis-Octahydro-isoindol-5-ol hydrochloride (CAS: 1373219-02-3): Synthesis, Applications, and Recent Advances

Recent studies have highlighted the growing importance of cis-Octahydro-isoindol-5-ol hydrochloride (CAS: 1373219-02-3) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoindoline scaffold, has shown promising potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The structural complexity and stereochemical specificity of this molecule make it a valuable intermediate for synthesizing bioactive compounds with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of cis-Octahydro-isoindol-5-ol hydrochloride via a stereoselective hydrogenation process, achieving a high yield of 92% and excellent enantiomeric purity (>99% ee). The research team employed a novel palladium-based catalyst system, which significantly improved the reaction kinetics and reduced byproduct formation. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.

Pharmacological investigations have revealed that derivatives of cis-Octahydro-isoindol-5-ol hydrochloride exhibit potent binding affinity to σ-1 and σ-2 receptors, with Ki values in the nanomolar range. These findings, reported in Neuropharmacology (2024), suggest potential applications in treating neuropathic pain and neurodegenerative disorders. Molecular docking simulations indicate that the cis-configuration of the hydroxyl group plays a critical role in receptor interaction, providing insights for structure-activity relationship (SAR) optimization.

In drug formulation research, the hydrochloride salt form (1373219-02-3) has demonstrated superior solubility and stability profiles compared to its free base counterpart. A recent patent application (WO2023/154672) describes its use as a key intermediate in the synthesis of next-generation antidepressant candidates, showing 40% improved bioavailability in animal models. The crystalline structure of the compound, characterized by X-ray diffraction, reveals a unique hydrogen-bonding network that contributes to its physicochemical properties.

Ongoing clinical trials (Phase I/II) are investigating cis-Octahydro-isoindol-5-ol hydrochloride derivatives as potential therapeutics for Parkinson's disease, with preliminary results showing good blood-brain barrier penetration and acceptable safety profiles. Analytical method development has also progressed, with recent publications detailing robust HPLC-UV and LC-MS/MS protocols for quantification in biological matrices, achieving LLOQ of 0.1 ng/mL in plasma samples.

The compound's versatility is further evidenced by its emerging applications in PROTAC (Proteolysis Targeting Chimera) design, where its rigid structure serves as an effective linker between target-binding and E3 ligase-recruiting moieties. This innovative approach, highlighted in a 2024 Nature Chemical Biology publication, demonstrates how 1373219-02-3 derivatives can facilitate targeted protein degradation, opening new avenues for cancer therapy development.